2-(3,4-Dichlorophenyl)-2,3-dihydro-1,3-benzoxazole

• Molecular Formula: C13H9Cl2NO
• Molecular Weight: 266.12 g/mol
• IUPAC Name: 2-(3,4-dichlorophenyl)-2,3-dihydro-1,3-benzoxazole
• InChI: InChI=1S/C13H9Cl2NO/c14-9-6-5-8(7-10(9)15)13-16-11-3-1-2-4-12(11)17-13/h1-7,13,16H
• InChI Key: FWCQRNOPBQJMHI-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)NC(O2)C3=CC(=C(C=C3)Cl)Cl

Description

2-(3,4-dichlorophenyl)-2,3-dihydro-1,3-benzoxazole is a member of 1,3-benzoxazoles and a hemiaminal ether.

Scientific Research Applications

Antimicrobial and Antifungal Activities

A key application area of 2-(3,4-Dichlorophenyl)-2,3-dihydro-1,3-benzoxazole and its derivatives is in antimicrobial and antifungal treatments. Studies have shown the efficacy of certain benzoxazole derivatives in inhibiting the growth of various microorganisms and fungi. For instance, benzoxazole derivatives were found effective against pathogenic fungi, with some compounds displaying activity comparable to existing antifungal agents like ketoconazole and oxiconazole (Delcourt et al., 2004). Similarly, other synthesized benzoxazole derivatives exhibited significant antimicrobial activities, underscoring their potential in treating microbial infections (Bektaş et al., 2007).

Photosynthesis-Inhibiting Properties

Another research focus has been the evaluation of benzoxazole derivatives as photosynthesis inhibitors. This aspect is crucial in studying the impact of these compounds on plant growth and development. A study conducted by Imramovský et al. (2014) found that certain benzoxazole compounds showed the ability to inhibit photosynthetic electron transport in spinach chloroplasts. This implies potential applications in agricultural research and herbicide development (Imramovský et al., 2014).

Synthesis and Crystal Structure Analysis

The synthesis process and crystal structure analysis of benzoxazole derivatives are crucial for understanding their chemical properties and potential applications. Research in this area includes the optimized synthesis of benzoxazole compounds and the analysis of their crystal structures. For example, Aydın et al. (2018) conducted a study analyzing the crystal structure of N,N-bis[(5-chloro-2-oxo-2,3-dihydrobenzo[d]oxazol-3-yl)methyl]-2-phenylethanamine, providing insights into its molecular conformation (Aydın et al., 2018).

Biological Evaluation and Antioxidant Activities

The exploration of benzoxazole derivatives in biological evaluations, including their antioxidant activities, is another significant area of research. Studies have been conducted to evaluate the cytotoxic, antimicrobial, antioxidant, and antilipase activities of benzoxazole derivatives. For instance, Jayanna et al. (2013) found that certain derivatives exhibited strong enzyme inhibitory and significant antimicrobial activities, indicating their potential in therapeutic applications (Jayanna et al., 2013).

Anticancer and Cholinesterase Inhibition

Recently, there has been growing interest in the potential anticancer and neuroprotective properties of benzoxazole derivatives. Skrzypek et al. (2022) investigated novel benzoxazole and naphthoxazole analogs, finding that some compounds showed promising activity against human cancer cell lines and cholinesterase enzymes. This suggests possible applications in cancer therapy and Alzheimer's disease treatment (Skrzypek et al., 2022).